Cas no 1805212-38-7 (2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine
• CAS No: 1805212-38-7
• MF: C₆H₅F₂N₃O₃
• MW: 205.119007825851
• CID: 4916864
• Update Time: 2025-07-27

2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine

• Inchi： 1S/C6H5F2N3O3/c7-5(8)2-1-3(12)10-6(9)4(2)11(13)14/h1,5H,(H3,9,10,12)
• InChI Key： CFSPNXPXGIZWEB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1[N+](=O)[O-])N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 0
• Topological Polar Surface Area: 101

Additional information on 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine

Introduction to 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine (CAS No. 1805212-38-7)

2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine, identified by its CAS number 1805212-38-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, hydroxyl, nitro, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The significance of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine lies in its versatility as a building block for more complex molecular architectures. In recent years, there has been a growing interest in pyridine derivatives due to their role as key intermediates in the synthesis of bioactive compounds. The presence of multiple functional groups in this compound allows for extensive modifications, enabling researchers to tailor its properties for specific applications. For instance, the amino group can serve as a nucleophilic site for further derivatization, while the nitro group can be reduced to an amine, providing multiple pathways for structural diversification.

One of the most compelling aspects of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine is its potential as an intermediate in the development of novel therapeutic agents. The difluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity in drug molecules. This feature has made it a popular choice in the design of small-molecule inhibitors and other pharmacologically active compounds. Additionally, the hydroxyl group offers opportunities for further functionalization through etherification or esterification reactions, expanding the compound's utility in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the importance of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine as a scaffold for drug discovery. Molecular modeling studies have demonstrated that this compound can serve as a core structure for designing molecules with enhanced binding affinity to target proteins. For example, researchers have explored its potential as a precursor to kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The nitro group's ability to participate in redox reactions also makes it a valuable feature for designing prodrugs or bioactivatable compounds.

The synthesis of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine represents another area of active investigation. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to improve yield and purity. These advancements not only facilitate research but also make the compound more accessible for industrial applications. The ability to produce high-quality batches of this intermediate is crucial for pharmaceutical companies looking to incorporate it into their drug development pipelines.

In addition to its synthetic utility, 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine has shown promise in preclinical studies as a potential therapeutic agent. Researchers have investigated its effects on various biological pathways, including those involved in cancer progression and infectious diseases. The compound's ability to interact with multiple targets makes it an attractive candidate for multitargeted drug design strategies. Such approaches are gaining traction in the pharmaceutical industry due to their potential to address complex diseases more effectively than single-target therapies.

The safety profile of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine is another critical consideration in its application as a pharmaceutical intermediate. Extensive toxicological studies have been conducted to assess its potential side effects and determine safe handling protocols. These studies are essential for ensuring that researchers and manufacturers can work with the compound without compromising safety standards. The results of these evaluations have been instrumental in guiding its use in both academic and industrial settings.

The future prospects of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine are promising, with ongoing research exploring new applications and optimizing its synthesis. As computational tools become more sophisticated, the ability to predict and design novel derivatives will continue to grow. This will likely lead to the discovery of new drugs based on this scaffold, further solidifying its importance in medicinal chemistry. Moreover, collaborations between academia and industry will be crucial in translating laboratory findings into viable therapeutic agents.

In conclusion,2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine (CAS No. 1805212-38-7) is a versatile and valuable compound with significant implications for pharmaceutical research and drug development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, make it a promising candidate for future therapeutic applications. As research continues to uncover new possibilities for this molecule,2-Amino-4-(difluoromethyl)-6-hydroxy-3-nitropyridine is poised to play an increasingly important role in addressing some of today's most challenging medical challenges.